Cas no 69687-80-5 (Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate)

Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate Properties

Names and Identifiers

• Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate
• Methyl 2,5-dimethylpyrrole-3-carboxylate
• 2,5-Dimethyl-3-methoxycarbonyl-pyrrol
• 2,5-Dimethyl-pyrrol-3-carbonsaeure-methylester
• 2,5-dimethyl-pyrrole-3-carboxylic acid methyl ester
• 2,5-Dimethyl-1H-pyrrole-3-carboxylic acid methyl ester
• 2,5-Dimethylpyrrole-3-carboxylic acid methyl ester
• CHEBI:183474
• 2,5-dimethyl,4-(carbomethoxy) pyrrole
• MFCD00203859
• SCHEMBL78402
• Maybridge1_008495
• Methyl2,5-dimethyl-1H-pyrrole-3-carboxylate
• HMS565K03
• CCG-41625
• SY101030
• DTXSID70343855
• 1H-Pyrrole-3-carboxylic acid, 2,5-dimethyl-, methyl ester
• 1H-Pyrrole-3-carboxylicacid,2,5-dimethyl-,methyl ester
• 69687-80-5
• AS-40808
• A836610
• SB62124
• SR-01000631686-1
• CS-0038238
• Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate #
• FT-0628417
• AKOS006229774
• BCP14064
• 2,5-Dimethylpyrrole-3-carboxylic acid methyl ester;2,5-Dimethyl-1h-pyrrole-3-carboxylic acid methyl ester;
• +Expand

• MDL： MFCD00203859
• InChIKey： OQWZEJIISPYZPW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11NO2/c1-5-4-7(6(2)9-5)8(10)11-3/h4,9H,1-3H3
• SMILES： CC1=CC(=C(C)N1)C(=O)OC

Computed Properties

• Exact Mass: 153.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 153.079
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• LogP: 1.41810
• PSA: 42.09000
• Refractive Index: 1.521
• Boiling Point: 294 ºC
• Melting Point: 115 °C
• Flash Point: 132 ºC
• Color/Form: Slightly white powder.
• Solubility: Insoluble in water.
• Density: 1.108

Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38

Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%